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Compound of Interest

Compound Name:
4-(Dibromomethyl)-3-

methoxybenzonitrile

Cat. No.: B1357265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Dibromomethyl)-3-methoxybenzonitrile is a key chemical intermediate with the IUPAC

name 4-(dibromomethyl)-3-methoxybenzonitrile.[1] It is a crucial building block in the

synthesis of various organic molecules, most notably in the pharmaceutical industry for the

preparation of the non-steroidal mineralocorticoid receptor antagonist, Finerenone.[2] This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

applications, with a focus on experimental details and data presentation for a scientific

audience.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-(Dibromomethyl)-3-
methoxybenzonitrile is presented in the table below.
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Property Value Source

IUPAC Name
4-(dibromomethyl)-3-

methoxybenzonitrile
[1]

CAS Number 914106-35-7 [1]

Molecular Formula C₉H₇Br₂NO [3][4]

Molecular Weight 304.97 g/mol [3]

Appearance White to off-white solid

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)

SMILES
COC1=C(C=CC(=C1)C#N)C(B

r)Br
[1]

InChI

InChI=1S/C9H7Br2NO/c1-13-

8-4-6(5-12)2-3-7(8)9(10)11/h2-

4,9H,1H3

[1]

InChIKey
FBRXOMHTCUKJMI-

UHFFFAOYSA-N
[1]

Synthesis of 4-(Dibromomethyl)-3-
methoxybenzonitrile
The primary synthetic route to 4-(Dibromomethyl)-3-methoxybenzonitrile involves the radical

bromination of 4-methyl-3-methoxybenzonitrile.

Experimental Protocol: Bromination of 4-methyl-3-
methoxybenzonitrile
This protocol describes the conversion of 4-methyl-3-methoxybenzonitrile to 4-
(Dibromomethyl)-3-methoxybenzonitrile.

Materials:
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4-methyl-3-methoxybenzonitrile

Brominating agent (e.g., N-bromosuccinimide (NBS))

Radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide)

Solvent (e.g., chlorobenzene, carbon tetrachloride)

Procedure:

In a reaction vessel, dissolve 4-methyl-3-methoxybenzonitrile in a suitable solvent such as

chlorobenzene.

Add the brominating agent, such as N-bromosuccinimide, to the mixture.

Introduce a radical initiator, for instance, AIBN, to start the reaction.

Heat the reaction mixture and maintain it at reflux for a specified duration to ensure the

completion of the dibromination.

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove any solid by-products.

Wash the filtrate with water and then with a brine solution.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude 4-(Dibromomethyl)-3-methoxybenzonitrile using a suitable technique,

such as recrystallization or column chromatography.
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Synthesis of 4-(Dibromomethyl)-3-methoxybenzonitrile

4-methyl-3-methoxybenzonitrile

Brominating Agent (e.g., NBS)
Radical Initiator (e.g., AIBN)

Solvent (e.g., Chlorobenzene)
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Synthesis of 4-(Dibromomethyl)-3-methoxybenzonitrile.

Role in the Synthesis of Finerenone
4-(Dibromomethyl)-3-methoxybenzonitrile is a critical intermediate in the manufacturing of

Finerenone. It is converted to 4-formyl-3-methoxybenzonitrile through hydrolysis.[2]

Experimental Protocol: Hydrolysis to 4-formyl-3-
methoxybenzonitrile
This protocol outlines the hydrolysis of 4-(Dibromomethyl)-3-methoxybenzonitrile.

Materials:

4-(Dibromomethyl)-3-methoxybenzonitrile
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Water

Solvent (e.g., dimethylformamide, dimethylacetamide, N-methylpyrrolidone)

Procedure:

Dissolve 4-(Dibromomethyl)-3-methoxybenzonitrile in a suitable solvent like

dimethylformamide.

Add water to the reaction mixture.

Heat the mixture to facilitate the hydrolysis reaction.

Monitor the reaction progress until completion.

Upon completion, cool the reaction mixture.

Extract the product, 4-formyl-3-methoxybenzonitrile, using a suitable organic solvent.

Wash and dry the organic extract.

Remove the solvent to obtain the crude product.

Purify the 4-formyl-3-methoxybenzonitrile, typically through crystallization, to achieve high

purity (>99%).[5]
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Finerenone Synthesis Pathway

4-(Dibromomethyl)-3-methoxybenzonitrile

Hydrolysis

4-formyl-3-methoxybenzonitrile

Multi-step Synthesis

Finerenone
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Role in Finerenone Synthesis.

Other Potential Applications
While the primary application of 4-(Dibromomethyl)-3-methoxybenzonitrile is in

pharmaceutical synthesis, preliminary research suggests its potential in other areas, although

extensive quantitative data is not yet available.

Medicinal Chemistry: Derivatives of this compound have been investigated for their potential

as anticancer and antimicrobial agents.[3]

Materials Science: There is interest in exploring its use in the development of organic light-

emitting diodes (OLEDs) and as a comonomer in polymer synthesis.[3]
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Further research is required to fully characterize the efficacy and establish detailed

experimental protocols for these applications.

Conclusion
4-(Dibromomethyl)-3-methoxybenzonitrile is a valuable and versatile chemical intermediate.

Its well-established role in the synthesis of Finerenone underscores its importance in the

pharmaceutical industry. The synthetic protocols provided in this guide offer a foundation for its

preparation and utilization in a laboratory setting. While other applications in medicinal

chemistry and materials science are emerging, they represent areas ripe for further

investigation to uncover the full potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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